![molecular formula C14H25NO3 B2964738 tert-Butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)piperidine-1-carboxylate CAS No. 441773-93-9](/img/structure/B2964738.png)
tert-Butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-Butyl 3-(hydroxymethyl)-3-(prop-2-en-1-yl)piperidine-1-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis of Biologically Active Compounds
Research by Kong et al. (2016) outlines the synthesis of "tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate," an important intermediate in creating compounds like crizotinib, a drug used in cancer therapy. This work highlights the role of similar structures in synthesizing new therapeutic agents, showcasing the compound's utility in medicinal chemistry Kong et al., 2016.
Building Blocks for Complex Molecules
Marin et al. (2004) demonstrate the use of tert-butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates in synthesizing cis-4-hydroxy delta-lactams and hydroxypipecolates, which serve as building blocks for more complex molecules. This research illustrates the compound's versatility in creating diverse chemical structures, essential for developing new drugs and materials Marin et al., 2004.
Novel Scaffolds for Substituted Piperidines
Harmsen et al. (2011) describe the synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate, a new scaffold for creating substituted piperidines. This work underscores the importance of innovative scaffolds in drug discovery, providing new avenues for creating compounds with potential therapeutic applications Harmsen et al., 2011.
Intermediates for Anticancer Drugs
Zhang et al. (2018) discuss tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate as a critical intermediate for small molecule anticancer drugs. The synthesis of such intermediates is crucial for developing new cancer therapies, showcasing the compound's relevance in oncological research Zhang et al., 2018.
X-ray Crystallography Studies
Didierjean et al. (2004) utilize X-ray studies to examine the molecular structure of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate. Such studies are vital for understanding the molecular geometry and potential interactions of compounds, informing their use in various scientific applications Didierjean et al., 2004.
properties
IUPAC Name |
tert-butyl 3-(hydroxymethyl)-3-prop-2-enylpiperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO3/c1-5-7-14(11-16)8-6-9-15(10-14)12(17)18-13(2,3)4/h5,16H,1,6-11H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMVSUBZDFSSOAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)(CC=C)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.